Cas no 259794-53-1 (tert-Butyl 3-Amino-2,2-dimethylpropanoate)

tert-Butyl 3-Amino-2,2-dimethylpropanoate is a sterically hindered ester derivative featuring both an amino group and a tert-butyl ester functionality. This compound is characterized by its unique molecular structure, which combines a β-amino acid scaffold with geminal dimethyl substitution at the α-position, enhancing its stability against nucleophilic attack. The tert-butyl ester group provides excellent protection for the carboxylic acid moiety, making it particularly valuable in peptide synthesis and medicinal chemistry applications where selective deprotection is required. Its structural features contribute to improved solubility in organic solvents compared to unprotected amino acids. The compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of peptidomimetics and constrained analogs. The presence of both amino and ester functionalities in a single molecule allows for sequential modification, offering synthetic flexibility in multi-step organic transformations.
tert-Butyl 3-Amino-2,2-dimethylpropanoate structure
259794-53-1 structure
Product Name:tert-Butyl 3-Amino-2,2-dimethylpropanoate
CAS No:259794-53-1
MF:C9H19NO2
MW:173.25266289711
MDL:MFCD20719039
CID:3166446
PubChem ID:15430260
Update Time:2025-07-02

tert-Butyl 3-Amino-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-amino-2,2-dimethylpropanoate
    • 3-Amino-2,2-dimethyl-propionic acid tert-butyl ester
    • MPMSYSWHOWKMSF-UHFFFAOYSA-N
    • BS-53265
    • MFCD20719039
    • t-Butyl 3-amino-2,2-dimethylpropanoate
    • DB-189199
    • tert-butyl3-amino-2,2-dimethylpropanoate
    • 259794-53-1
    • SCHEMBL12503127
    • EN300-150734
    • AKOS017529932
    • SY121207
    • E78722
    • tert-Butyl 3-Amino-2,2-dimethylpropanoate
    • MDL: MFCD20719039
    • Inchi: 1S/C9H19NO2/c1-8(2,3)12-7(11)9(4,5)6-10/h6,10H2,1-5H3
    • InChI Key: MPMSYSWHOWKMSF-UHFFFAOYSA-N
    • SMILES: O(C(C(C)(C)CN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 173.141578849g/mol
  • Monoisotopic Mass: 173.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.3Ų

tert-Butyl 3-Amino-2,2-dimethylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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